Cas no 78787-78-7 (1,7-dimethyl-9H-carbazole)

• Product Name: 1,7-dimethyl-9H-carbazole
• CAS No: 78787-78-7
• MF: C₁₄H₁₃N
• MW: 195.259723424911
• CID: 1796355
• PubChem ID: 157257
• Update Time: 2025-09-22

1,7-dimethyl-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 1,7-dimethyl-9H-carbazole
• 9H-Carbazole, 1,7-dimethyl-
• 1,7-Dimethyl-9H-carbazole (ACI)
• 1,7-Dimethylcarbazole
• D83893
• SCHEMBL20348703
• MFCD23136953
• BS-17620
• JDYXUXQFJAPJGX-UHFFFAOYSA-N
• DTXSID50229300
• AKOS030617547
• 78787-78-7
• 1,7-dimethyl carbazole
• CS-0162655

• Inchi： 1S/C14H13N/c1-9-6-7-11-12-5-3-4-10(2)14(12)15-13(11)8-9/h3-8,15H,1-2H3
• InChI Key： JDYXUXQFJAPJGX-UHFFFAOYSA-N
• SMILES： C1C=C(C)C2=C(C3C(N2)=CC(C)=CC=3)C=1

Computed Properties

• Exact Mass: 195.105
• Monoisotopic Mass: 195.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• Density: 1.158
• Boiling Point: 383°Cat760mmHg
• Flash Point: 170.8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 1,7-dimethyl-9H-carbazole

Professional Introduction to 1,7-dimethyl-9H-carbazole (CAS No. 78787-78-7)

1,7-dimethyl-9H-carbazole, identified by its Chemical Abstracts Service (CAS) number 78787-78-7, is a heterocyclic organic compound belonging to the carbazole family. This molecule has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural properties and versatile applications. The presence of two methyl groups at the 1 and 7 positions enhances its reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

The carbazole scaffold is a privileged structure in medicinal chemistry, known for its biological activity and stability. 1,7-dimethyl-9H-carbazole inherits these desirable characteristics while offering additional modifications that expand its utility. Recent studies have highlighted its role as a precursor in the synthesis of biologically active molecules, including potential candidates for therapeutic applications.

In the realm of pharmaceutical research, 1,7-dimethyl-9H-carbazole has been explored for its potential in developing novel drugs. Its aromatic system and electron-rich nature make it an attractive candidate for interactions with biological targets. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The methyl substituents at the 1 and 7 positions provide handles for further functionalization, allowing chemists to tailor the molecule for specific biological activities.

One of the most compelling aspects of 1,7-dimethyl-9H-carbazole is its versatility in material science applications. The compound exhibits excellent thermal stability and luminescent properties, making it suitable for use in organic light-emitting diodes (OLEDs), photovoltaic cells, and other optoelectronic devices. Researchers have demonstrated its efficacy in creating highly efficient light-emitting materials by incorporating it into polymer matrices. This has opened up new avenues for developing advanced display technologies and energy-efficient lighting solutions.

The synthesis of 1,7-dimethyl-9H-carbazole typically involves multi-step organic reactions, often starting from more readily available carbazole derivatives. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the methyl groups with high selectivity and yield. These synthetic strategies underscore the compound's importance as a building block in modern organic synthesis.

Recent advancements in computational chemistry have further enhanced the understanding of 1,7-dimethyl-9H-carbazole's reactivity and interactions. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the molecular level. These insights are crucial for designing more effective drug candidates and optimizing their pharmacokinetic profiles. The integration of computational methods with experimental approaches has accelerated the discovery process in pharmaceutical research.

The industrial relevance of 1,7-dimethyl-9H-carbazole extends beyond academia. Pharmaceutical companies and material science enterprises are increasingly interested in this compound due to its potential commercial applications. Its role as an intermediate in drug synthesis and a component in advanced materials underscores its broad utility across multiple industries. As research continues to uncover new uses for this molecule, its importance is likely to grow further.

In conclusion, 1,7-dimethyl-9H-carbazole (CAS No. 78787-78-7) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, make it a promising candidate for future innovations. As researchers delve deeper into its potential applications, this molecule is poised to play a pivotal role in shaping the next generation of drugs and advanced materials.